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Compound of Interest

Compound Name: 2-Ethyl-6-methylphenol

Cat. No.: B167550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures

for 2-Ethyl-6-methylphenol (CAS No. 1687-64-5). The information is intended to guide

laboratory and manufacturing practices to ensure the safety of personnel and the environment.

Hazard Identification and Classification
2-Ethyl-6-methylphenol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.

Table 1: GHS Hazard Classification for 2-Ethyl-6-methylphenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 1/2

H319: Causes serious eye

irritation[2][3]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-Ethyl-6-methylphenol

Property Value

Molecular Formula C₉H₁₂O[1]

Molecular Weight 136.19 g/mol [1]

Appearance Light yellow to brown clear liquid[3]

Boiling Point 214 °C (lit.)[2][4]

Melting Point -91 °C (lit.)[2]

Flash Point 91 °C[3]

Water Solubility 745.7 mg/L @ 25 °C (estimated)

Vapor Pressure 0.137 mmHg @ 25°C[5]

Density 0.994 g/cm³[5]
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Experimental Protocols for Hazard Assessment
The hazard classifications are determined through standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD).

Acute Oral Toxicity
The "Harmful if swallowed" classification is typically determined using OECD Test Guideline

420, 423, or 425. The Acute Toxic Class Method (OECD 423) is a common approach.

Methodology (Based on OECD Guideline 423):

Principle: A stepwise procedure using a small number of animals per step to obtain sufficient

information on acute toxicity for classification.

Animal Model: Typically, rats of a single sex (usually females) are used.

Procedure:

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).

The substance is administered orally by gavage to a group of three fasted animals.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

The outcome of the first group determines the dose for the next group of animals (if

necessary).

Classification: The substance is classified into a GHS category based on the dose at which

mortality is observed. For Category 4, the LD₅₀ (lethal dose for 50% of the test population) is

between 300 and 2000 mg/kg.

Skin Irritation
The "Causes skin irritation" classification is determined following protocols such as OECD Test

Guideline 404.
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Methodology (Based on OECD Guideline 404):

Principle: Assessment of the potential of a substance to cause reversible inflammatory

changes to the skin.

Animal Model: Albino rabbits are typically used.

Procedure:

A small area of the animal's skin is shaved.

A defined amount of the test substance (0.5 g or 0.5 mL) is applied to the skin under a

gauze patch.

The patch is left in place for a specified period (typically 4 hours).

After removal of the patch, the skin is observed for erythema (redness) and edema

(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

Classification: The severity and reversibility of the skin reactions are scored. A mean score of

≥ 2.3 and < 4.0 for either erythema or edema leads to a "Category 2: Irritant" classification.

Eye Irritation
The "Causes serious eye irritation" classification is determined using methods like OECD Test

Guideline 405.

Methodology (Based on OECD Guideline 405):

Principle: Evaluation of a substance's potential to produce reversible or irreversible changes

in the eye.

Animal Model: Albino rabbits are the standard model.

Procedure:

A defined amount of the test substance (0.1 g or 0.1 mL) is instilled into the conjunctival

sac of one eye of the animal. The other eye serves as a control.
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The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis

(swelling) at specific time points (e.g., 1, 24, 48, and 72 hours).

Classification: The severity and reversibility of the eye lesions are scored. Substances that

produce persistent corneal opacity, iritis, or conjunctivitis are classified as causing serious

eye irritation.

Aquatic Toxicity
The classification "Very toxic to aquatic life" is based on data from ecotoxicological studies,

such as those following OECD Test Guideline 203 (Fish, Acute Toxicity Test).

Methodology (Based on OECD Guideline 203):

Principle: Determination of the concentration of a substance that is lethal to 50% of a test

fish population (LC₅₀) over a short exposure period.

Test Organism: A standard fish species, such as zebrafish (Danio rerio) or rainbow trout

(Oncorhynchus mykiss), is used.

Procedure:

Groups of fish are exposed to a range of concentrations of the test substance in water for

a fixed period (typically 96 hours).

Mortality and sublethal effects are recorded at regular intervals.

Classification: The LC₅₀ value is calculated. A substance is classified as "Category 1: Very

toxic to aquatic life" if the 96-hour LC₅₀ is ≤ 1 mg/L.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.

Table 3: Recommended Handling and Storage Procedures
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Aspect Recommendation

Ventilation
Work in a well-ventilated area, preferably in a

chemical fume hood.[1]

Personal Protective Equipment (PPE)

   Eye Protection
Wear chemical safety goggles with side shields.

[1]

   Hand Protection Wear compatible chemical-resistant gloves.[2]

   Skin and Body Protection Wear a lab coat or other protective clothing.[1]

   Respiratory Protection
If ventilation is inadequate, use a suitable

respirator.

Hygiene Measures
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[1]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place.[3] Keep away from

incompatible materials such as strong oxidizing

agents.

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures for 2-Ethyl-6-methylphenol
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Exposure Route First Aid Procedure

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Table 5: Accidental Release and Spill Cleanup Procedures

Aspect Procedure

Personal Precautions

Wear appropriate personal protective equipment

(see Section 4). Evacuate unnecessary

personnel from the area.[2]

Environmental Precautions
Prevent the substance from entering drains,

sewers, or waterways.[2]

Containment and Cleanup

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a suitable

container for disposal. For large spills, dike the

area to contain the spill and collect the material

for disposal.[2]
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 2-Ethyl-
6-methylphenol, from hazard identification to emergency response.
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Figure 1: Workflow for the safe handling of 2-Ethyl-6-methylphenol.

Signaling Pathway of Toxicity (Conceptual)
While the specific molecular signaling pathways for 2-Ethyl-6-methylphenol's toxicity are not

extensively detailed in the available literature, a conceptual pathway for skin and eye irritation

can be proposed based on the general mechanisms of phenolic compounds.
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Figure 2: Conceptual signaling pathway for irritation caused by 2-Ethyl-6-methylphenol.

This technical guide provides a summary of the available safety information and general

handling procedures for 2-Ethyl-6-methylphenol. It is imperative that all users of this chemical

consult the most recent and complete Safety Data Sheet (SDS) provided by their supplier and

adhere to all institutional and regulatory safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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